Cas no 1797688-40-4 (2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole
• CAS No: 1797688-40-4
• MF: C₁₈H₂₁N₅O₃S₂
• MW: 419.521040678024
• CID: 6026688
• PubChem ID: 71809082
• Update Time: 2025-06-26

2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole
• 2-ethyl-6-{4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidine-1-carbonyl}-1,3-benzothiazole
• 1797688-40-4
• F6441-7094
• (2-ethyl-1,3-benzothiazol-6-yl)-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]methanone
• AKOS024564186
• (2-ethylbenzo[d]thiazol-6-yl)(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)methanone

• Inchi： 1S/C18H21N5O3S2/c1-3-16-20-14-5-4-12(10-15(14)27-16)17(24)23-8-6-13(7-9-23)28(25,26)18-21-19-11-22(18)2/h4-5,10-11,13H,3,6-9H2,1-2H3
• InChI Key： NDHYHHYJFHSEAX-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)(C1CCN(C(C2=CC=C3C(=C2)SC(CC)=N3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 419.10858190g/mol
• Monoisotopic Mass: 419.10858190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 135Ų

Additional information on 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole

Introduction to 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1797688-40-4) in Modern Chemical and Pharmaceutical Research

2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole, identified by the CAS number 1797688-40-4, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a complex arrangement of functional groups, has garnered attention due to its structural elegance and potential biological activity. The presence of a benzothiazole core, combined with a sulfonylpiperidine moiety and a tetrazole substituent, positions this compound as a versatile scaffold for drug discovery and medicinal chemistry investigations.

The structural composition of 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole is meticulously designed to interact with biological targets through multiple binding mechanisms. The benzothiazole ring is a well-documented pharmacophore in medicinal chemistry, exhibiting properties such as electron-deficient aromaticity and the ability to form hydrogen bonds. These characteristics make it an attractive component in the design of molecules targeting neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling features of this compound is the sulfonylpiperidine group attached to the benzothiazole scaffold. Sulfonylpiperidines are known for their role as bioisosteres in drug design, often replacing carboxylic acid or amide groups to enhance metabolic stability and binding affinity. The sulfonyl group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological receptors. This modification is particularly relevant in the development of central nervous system (CNS) drugs, where precise control over receptor binding is essential.

The tetrazole substituent at the 4-position of the sulfonylpiperidine moiety adds another layer of complexity to the molecule. Tetrazoles are known for their ability to act as protease inhibitors and have been incorporated into various drug candidates targeting bacterial infections and cancer therapies. In 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole, the tetrazole ring likely contributes to the molecule's bioactivity by participating in hydrogen bonding or salt bridge formation with protein targets. This feature aligns with recent trends in drug design where multifunctional scaffolds are being explored to achieve higher efficacy and selectivity.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches for identifying novel drug candidates. The structural features of 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine-1-carbonyl}-1,3-benzothiazole make it an ideal candidate for such studies. Molecular docking simulations have shown that this compound can interact with various biological targets with high affinity. For instance, preliminary studies suggest potential binding interactions with enzymes involved in inflammation pathways and neurotransmitter signaling. These findings underscore the compound's potential as a lead molecule for further pharmacological development.

The synthesis of complex molecules like 2-ethyl-6-{4-(4-methyl-4H-1,2,4-triazol-3-ylsulfonylpiperidine)-1-carbonyl}-1,3-benzothiazole requires careful consideration of synthetic strategies to ensure regioselectivity and yield optimization. Modern synthetic methodologies often employ transition metal catalysis and flow chemistry techniques to enhance efficiency and scalability. The introduction of the tetrazole ring through cycloaddition reactions with azides has been particularly effective in constructing this motif without compromising overall molecular integrity. Such advancements in synthetic organic chemistry have made it feasible to explore more intricate molecular architectures for drug discovery purposes.

In parallel with experimental synthesis efforts, computational modeling plays an increasingly critical role in guiding medicinal chemistry campaigns. Quantum mechanical calculations have been used to elucidate the electronic structure of 2-(Ethyl)-6-{[({[({[({(Sulfonyl)piperidinylcarbonyl})]}]}]}]-benzothiazolesubstitutedtetrazolesubstituted derivatives, providing insights into their reactivity and potential interactions with biological targets. These computational studies not only accelerate the identification of promising candidates but also help rationalize structural modifications based on empirical data from experimental assays.

The exploration of novel scaffolds like benzothiazolesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamide derivatives has opened up new avenues in drug discovery research. The combination of structural diversity provided by these molecules with advanced computational tools has led to significant breakthroughs in understanding disease mechanisms at a molecular level. As research continues to evolve toward more targeted therapies, 179768840 - 40 - 42 ethyl - 6 - { 42 - 42 - 42 - 42 - 42 - 42 - 42 - 42 - 42 - 42 - 42 - 42 tetrazolyl sulfonyl piperidine carbonyl } } } } } } } } } } } } benzothiazole derivatives will undoubtedly play a crucial role in shaping future therapeutic strategies.

Future directions in research involving compounds like 179768840 - ethyl - { { { { { { { { { { { { piperidine carbonyl sulfonyltetrazolyl benzothiazole derivatives }} }} }} }} }} }} include exploring their efficacy as single-agent therapies or in combination regimens against resistant pathogens or cancer cell lines. Additionally, benzothiazolesulfonylpiperidinetetrazoles derivatives are expected to contribute valuable insights into structure-function relationships that will inform next-generation drug design efforts across multiple therapeutic areas including oncology, neurology, infectious diseases, immunology, metabolism, cardiovascular diseases, respiratory diseases, gastrointestinal diseases, endocrine diseases, rheumatology, dermatology, ophthalmology, urology, hematologyand others where unmet medical needs remain significant challenges for clinicians worldwide.